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Compound of Interest

Compound Name: DAWSONITE

Cat. No.: B1143670 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of dawsonite, detailing its chemical

and physical properties, synthesis protocols, and characterization. It places a particular

emphasis on its synthetic analogue, dihydroxyaluminum sodium carbonate, and its application

as an active pharmaceutical ingredient in antacid formulations.

Core Chemical and Physical Properties
Dawsonite is a sodium aluminum hydroxycarbonate mineral.[1][2] First discovered in 1874 at

the McGill University campus in Montreal, Canada, it was named after the Canadian geologist

Sir John William Dawson.[1][3] While naturally occurring, synthetic analogues are of significant

interest for various industrial and pharmaceutical applications.[4][5]

Chemical Formula and Composition
The chemical formula for dawsonite is NaAlCO₃(OH)₂.[1] Its composition, derived from the

ideal formula, is detailed in the tables below.

Table 1: Elemental Composition of Dawsonite
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Element Symbol % Weight

Oxygen O 55.555%[6]

Aluminum Al 18.738%[6]

Sodium Na 15.966%[6]

Carbon C 8.341%[6]

Hydrogen H 1.400%[6]

Table 2: Oxide Composition of Dawsonite

Oxide Formula % Weight

Alumina Al₂O₃ 35.40%[7]

Carbon Dioxide CO₂ 30.56%[7]

Sodium Oxide Na₂O 21.52%[7]

Water H₂O 12.51%[7]

Physicochemical and Crystallographic Properties
Dawsonite crystallizes in the orthorhombic system and typically appears as colorless to white

acicular or bladed crystals.[1][2][8]

Table 3: Physical and Crystallographic Properties of Dawsonite
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Property Value

Molecular Weight 144.00 g/mol [1]

Crystal System Orthorhombic[1][6]

Space Group Imam / Imma[1][3][6]

Cell Parameters a = 6.759 Å, b = 10.425 Å, c = 5.585 Å[6]

Mohs Hardness 3[1][6]

Specific Gravity 2.436[1]

Cleavage Perfect on {110}[1][8]

Luster Vitreous, Silky[6]

Streak White[1][6]

Refractive Index nα = 1.466, nβ = 1.542, nγ = 1.596[1]

Synthesis and Characterization Workflow
The synthesis of dawsonite and its analogues can be achieved through various methods, each

yielding materials with specific characteristics. A general workflow from synthesis to

characterization is crucial for producing and verifying the desired compound.
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General workflow for dawsonite synthesis and characterization.

Experimental Protocols
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Hydrothermal Synthesis of Dawsonite
This method is suitable for producing crystalline dawsonite under elevated temperature and

pressure.

Protocol:

Prepare Precursor Suspension: An Al(OH)₃ colloidal suspension is prepared by mixing a 1 M

AlCl₃ solution with a 3 M NaOH solution.[9]

Add Carbonate Source: A 1 M NaHCO₃ solution is added to the Al(OH)₃ suspension. A molar

ratio of NaHCO₃ to Al of 8:1 is recommended to ensure the formation of a single dawsonite-

type compound.[9]

pH Adjustment: The initial pH of the solution is adjusted to approximately 10.0 using 3 M

NaOH.[9]

Reaction: The final solution is transferred to a Teflon-lined autoclave, which is then sealed.[9]

The autoclave is maintained at a predefined temperature (e.g., 80, 120, or 160 °C) for 24

hours.[9]

Product Recovery: After cooling the autoclave to 50 °C, the solution is recovered.[9] The

solid product is separated from the liquid via filtration (e.g., using a 0.45 μm filter).[9]

Washing and Drying: The solid sample is washed with Milli-Q water and subsequently dried

at 70 °C.[9]

Coprecipitation Synthesis of High-Entropy Dawsonite-
Type Materials
This method is used to synthesize dawsonite structures incorporating multiple cations, which

is of interest in catalysis and ceramics.[4]

Protocol:

Prepare Metal Nitrate Solution: A solution is prepared with a total of 9 mmol of metal nitrates

(e.g., nitrates of Al, Fe, Cr, Ga, In) dissolved in 40 mL of deionized water.[4] The molar
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quantities of each nitrate are adjusted to be equimolar.[4]

Prepare Bicarbonate Solution: A separate solution is made by dissolving ammonium

bicarbonate and ammonium hydroxide in deionized water.

Initiate Precipitation: The metal nitrate solution is added dropwise (e.g., at 6 mL/min) to the

ammonium bicarbonate/ammonium hydroxide solution under constant stirring.[10]

Aging: The combined solution is stirred overnight (approximately 20 hours) at room

temperature to allow the precipitate to form and age.[10]

Product Recovery: The resulting slurry is centrifuged to separate the precipitate.[4]

Drying: The collected precipitate is dried overnight at 333 K (60 °C).[4]

Characterization Techniques
X-Ray Diffraction (XRD): Used to identify the crystalline phase of the synthesized material

and confirm the dawsonite structure.[9][11] Measurements are typically performed over a 2θ

range of 3–70°.[9]

Scanning Electron Microscopy/Energy-Dispersive X-ray Spectroscopy (SEM/EDS):

Employed to observe the morphology (e.g., crystal shape and size) and determine the

elemental composition of the product.[9][10]

Fourier-Transform Infrared Spectroscopy (FT-IR): Used to identify the functional groups (e.g.,

O-H and C-O bonds) present in the dawsonite structure.[11][12]

Thermogravimetric Analysis (TGA): Used to study the thermal stability and decomposition

pathway of dawsonite by measuring weight loss as a function of temperature.[12]

Thermal Decomposition Pathway
The thermal decomposition of dawsonite is a multi-step process. Understanding this pathway

is critical for its application as a precursor for ceramics and catalysts.[11][12]
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Thermal decomposition pathway of dawsonite.

Upon heating, the dawsonite crystal structure collapses at approximately 350°C.[11][13] This

initial step involves the loss of water from the hydroxyl groups and a significant portion of the

carbonate as CO₂.[11][13] The resulting product is an amorphous mixture containing sodium

carbonate and a low-temperature form of alumina (rho-alumina).[11][14] This intermediate

phase gradually loses the remaining CO₂ between 350 and 650°C.[11] At temperatures above

600-670°C, the amorphous components react to form crystalline sodium aluminate (NaAlO₂).

[11][13][14]

Pharmaceutical Application: Antacid
The synthetic form of dawsonite, known as dihydroxyaluminum sodium carbonate (DASC), is

used as an active pharmaceutical ingredient in antacid preparations.[1][15][16] Antacids work

by neutralizing excess hydrochloric acid (HCl) in the stomach, thereby alleviating symptoms of

heartburn and indigestion.[17][18]

Mechanism of Action: Gastric Acid Neutralization
DASC provides both prompt and prolonged acid-neutralizing effects.[19] The mechanism

involves a classic acid-base reaction in the stomach.
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Mechanism of action for DASC as an antacid.

The reaction of dihydroxyaluminum sodium carbonate with hydrochloric acid can be

represented by the following equation:

NaAl(OH)₂CO₃ + 4HCl → NaCl + AlCl₃ + 3H₂O + CO₂

This reaction consumes the acid, raising the pH of the stomach contents and providing relief

from acid-related discomfort.[17] The rate of this neutralization has been studied using pH-stat

methods, which monitor the appearance of aluminum and sodium ions in the reaction medium.

[15] Besides direct neutralization, other proposed mechanisms for the therapeutic effects of

antacids include the inhibition of peptic activity and the suppression of Helicobacter pylori

growth.[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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